N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-methyl-2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1-yl)-N-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H25N5O2S/c1-13(2)18-20-14(12-26-18)10-21(3)17(25)11-23-16(24)8-15(9-19-23)22-6-4-5-7-22/h8-9,12-13H,4-7,10-11H2,1-3H3
• InChI Key: LEDULECSJAYWKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)CN(C)C(=O)CN2C(=O)C=C(C=N2)N3CCCC3
• Molecular Formula: C18H25N5O2S
• Molecular Weight: 375.5 g/mol

Description

N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-2-(6-oxo-4-pyrrolidin-1-ylpyridazin-1(6H)-yl)acetamide is a chemical compound that likely exhibits complex biological activities. While specific studies on this exact compound are limited, research on similar compounds can provide insights into its potential characteristics and applications.

Synthesis Analysis

Synthesis of compounds similar to the specified acetamide involves multistep chemical reactions. The process often starts with precursors like nicotinonitrile or other suitable starting materials, followed by various chemical transformations. For instance, Zhou Bing-se (2013) discusses the synthesis of N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds with substituent of 1,3,4-thiadiazole, starting from 2-chloronicotinonitrile (Zhou Bing-se, 2013).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed using spectroscopic methods like NMR, IR, and MS. These methods provide detailed information about the molecular framework and functional groups present in the compound.

Chemical Reactions and Properties

Compounds in this class typically undergo various chemical reactions, including oxidation and conjugation. Johnson et al. (2008) studied the metabolism of a similar compound, BMS-645737, highlighting its multi-step oxidation and conjugation pathways (Johnson et al., 2008).

Physical Properties Analysis

The physical properties of such compounds, including solubility and crystallinity, can be significantly influenced by their molecular structure. Shibuya et al. (2018) reported on K-604, a compound with enhanced aqueous solubility due to its structural design (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are often studied through reactions with various chemical agents. Pailloux et al. (2007) described the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides, which is relevant to understanding the chemical behavior of similar compounds (Pailloux et al., 2007).